Cas no 5471-13-6 (4-Quinolinecarboxylicacid, 2-(3-pyridinyl)-, ethyl ester)

• Product Name: 4-Quinolinecarboxylicacid, 2-(3-pyridinyl)-, ethyl ester
• CAS No: 5471-13-6
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 381703
• PubChem ID: 127257423
• Update Time: 2025-04-19

4-Quinolinecarboxylicacid, 2-(3-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylicacid, 2-(3-pyridinyl)-, ethyl ester
• ethyl 2-pyridin-3-ylquinoline-4-carboxylate
• 2-(Pyridin-3-yl)ethyl quinoline-4-carboxylate
• 5471-13-6

• Inchi： 1S/C17H14N2O2/c20-17(21-11-8-13-4-3-9-18-12-13)15-7-10-19-16-6-2-1-5-14(15)16/h1-7,9-10,12H,8,11H2
• InChI Key： PXPIISNEMOFZBK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=C2C=CC=CC=12)=O)CCC1C=NC=CC=1

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 460.7°Cat760mmHg
• Flash Point: 232.4°C
• Refractive Index: 1.625
• PSA: 52.08